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Compound of Interest

Compound Name: 2-Iodo-1,4-benzenediamine

Cat. No.: B186498 Get Quote

Technical Guide: 2-Iodo-1,4-benzenediamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and a

potential synthetic pathway for 2-Iodo-1,4-benzenediamine, a compound of interest in various

research and development applications.

Core Molecular Data
2-Iodo-1,4-benzenediamine is an aromatic amine containing an iodine substituent. Its key

molecular identifiers and properties are summarized in the table below for easy reference.

Property Value Citations

Molecular Formula C₆H₇IN₂ [1][2][3]

Molecular Weight 234.04 g/mol [1][2]

CAS Number 69951-01-5 [1]

IUPAC Name 2-iodobenzene-1,4-diamine [3]

Canonical SMILES C1=CC(=C(C=C1N)I)N [3]

InChI Key
CAAOWHHLKPUWHW-

UHFFFAOYSA-N
[3]
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Hypothetical Synthesis Protocol
While a specific, detailed experimental protocol for the direct synthesis of 2-Iodo-1,4-
benzenediamine is not readily available in the surveyed literature, a plausible synthetic route

can be proposed based on established organic chemistry principles. A common strategy for

introducing an amino group is through the reduction of a nitro group. Therefore, a potential

pathway involves the synthesis of an iodinated nitroaniline precursor, followed by its reduction.

A common reagent for this type of reduction is tin(II) chloride dihydrate (SnCl₂·2H₂O).[4]

The following outlines a hypothetical two-step experimental protocol for the synthesis of 2-
Iodo-1,4-benzenediamine:

Step 1: Synthesis of 2-Iodo-4-nitroaniline

This step would involve the iodination of 4-nitroaniline.

Reactants: 4-nitroaniline, an iodinating agent (e.g., iodine monochloride or N-

iodosuccinimide), and a suitable solvent (e.g., acetic acid or a chlorinated solvent).

Procedure:

Dissolve 4-nitroaniline in the chosen solvent in a reaction vessel equipped with a stirrer

and temperature control.

Slowly add the iodinating agent to the solution, maintaining a specific reaction temperature

(e.g., room temperature or slightly elevated).

Monitor the reaction progress using a suitable analytical technique (e.g., thin-layer

chromatography).

Upon completion, quench the reaction and work up the mixture to isolate the crude 2-iodo-

4-nitroaniline. This may involve extraction and washing steps.

Purify the product by recrystallization or column chromatography.

Step 2: Reduction of 2-Iodo-4-nitroaniline to 2-Iodo-1,4-benzenediamine
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Reactants: 2-Iodo-4-nitroaniline, tin(II) chloride dihydrate (SnCl₂·2H₂O), and a suitable

solvent (e.g., ethanol or ethyl acetate).

Procedure:

Dissolve the purified 2-iodo-4-nitroaniline in the chosen solvent in a reaction flask.

Add an excess of tin(II) chloride dihydrate to the solution.

Heat the reaction mixture to reflux and maintain for a specified period, monitoring the

reaction by TLC.

After the reaction is complete, cool the mixture and neutralize the acid.

Extract the product into an organic solvent.

Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and evaporate

the solvent to obtain the crude 2-Iodo-1,4-benzenediamine.

Purify the final product, for example, by column chromatography.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the proposed synthesis of 2-Iodo-1,4-
benzenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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